![molecular formula C13H12N2O B3034958 6,7-dihydro-2H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3(5H)-one CAS No. 25823-52-3](/img/structure/B3034958.png)
6,7-dihydro-2H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3(5H)-one
Cat. No. B3034958
M. Wt: 212.25 g/mol
InChI Key: RGZUCGKBLUSWKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09173882B2
Procedure details
Alternatively, 6,7-dihydro-2H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3(5H)-one was heated with 20 mL of phosphorus (III) oxychloride at 100° C. for 4.75 h. The solvent was removed under vacuum. The residue was treated with ice and saturated sodium bicarbonate solution. The solid which formed was filtered off, washed well with water and air-dried to yield the corresponding 3-chloro-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-c]pyridazine (1.6 g); 1H NMR (CDCl3, 300 MHz) 7.82 (m, 1H), 7.44 (m, 2H), 7.39 (s, 1H), 7.27 (m, 1H), 2.55 (m, 4H), 2.32 (m, 2H) ppm; MS (ES) 231/233 (M+H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N:1]1[NH:2][C:3](=O)[CH:4]=[C:5]2[CH2:11][CH2:10][CH2:9][C:8]3[CH:12]=[CH:13][CH:14]=[CH:15][C:7]=3[C:6]=12.O(Cl)[Cl:18].[P+3]>>[Cl:18][C:3]1[N:2]=[N:1][C:6]2[C:7]3[CH:15]=[CH:14][CH:13]=[CH:12][C:8]=3[CH2:9][CH2:10][CH2:11][C:5]=2[CH:4]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N=1NC(C=C2C1C1=C(CCC2)C=CC=C1)=O
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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O(Cl)Cl.[P+3]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under vacuum
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ADDITION
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Type
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ADDITION
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Details
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The residue was treated with ice and saturated sodium bicarbonate solution
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CUSTOM
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Type
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CUSTOM
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Details
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The solid which formed
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered off
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WASH
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Type
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WASH
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Details
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washed well with water
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CUSTOM
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Type
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CUSTOM
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Details
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air-dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=CC2=C(N=N1)C1=C(CCC2)C=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
